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Compound of Interest

Compound Name: 3-Chloropropionyl chloride

Cat. No.: B058127

Essential Safety and Handling Guide for 3-
Chloropropionyl Chloride

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational plans for the safe handling and disposal of 3-Chloropropionyl
chloride. Adherence to these guidelines is essential for minimizing risks and ensuring a safe
laboratory environment.

Hazard Summary

3-Chloropropionyl chloride is a highly hazardous substance that is fatal if inhaled, causes
severe skin burns and eye damage, and is harmful if swallowed.[1][2][3][4] It is a flammable
liquid and vapor that reacts violently with water.[4][5] It is also corrosive to metals.[2][5]

Hazard Classifications:

Acute Toxicity, Inhalation (Category 1)[2][5]

Acute Toxicity, Oral (Category 4)[2][5]

Skin Corrosion (Category 1A/1B)[2][4]

Serious Eye Damage (Category 1)[2]
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o Flammable Liquid[2][3]

» Corrosive to Metals[2][5]

Physical and Chemical Properties

Property

Value

CAS Number

625-36-5[1][2]

Molecular Formula

CsH4Cl20[2]

Molecular Weight 126.97 g/mol [3][4]
Colorless to light yellow or red-brown liquid[2][3]
Appearance
[6]
Boiling Point 144°C (lit.)[2]
Melting Point -32°C[2]
] Between 37.8°C and 93.3°C (100°F and 200°F)
Flash Point

[2]

Vapor Pressure

8.8 Vol% (Lower), 20.2 Vol% (Upper)[7]

Water Solubility

Reacts violently[4][5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 3-

Chloropropionyl chloride.
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Protection Type

Specification

Rationale

Respiratory

A full-face respirator with
appropriate cartridges for
organic vapors and acid gases
is required if exposure limits
are exceeded or irritation is
experienced.[2] A self-
contained breathing apparatus
(SCBA) should be used for
firefighting.[2][4]

Fatal if inhaled; corrosive to

the respiratory tract.[1][4]

Eye & Face

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A face shield
(minimum 8-inch) is also
required.[2][4]

Causes severe eye damage.

[21(31[4]

Hand

Chemical-impermeable gloves
(e.g., Butyl rubber, Viton®).
Gloves must be inspected for

integrity before each use.[2]

Causes severe skin burns.[2]

[3]4]

Body

Fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron is

necessary.[2]

Protects against skin contact
and burns.[2][3][4]

Operational Plan: Safe Handling Protocol

All work with 3-Chloropropionyl chloride must be conducted within a certified chemical fume

hood.

Preparation:

o Ensure the chemical fume hood is functioning correctly.
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e Assemble all necessary equipment and reagents before introducing the 3-Chloropropionyl
chloride.

» Have appropriate spill cleanup materials and waste containers readily accessible.

o Designate an emergency exit and ensure the area is clear.[2]

Handling:

Wear all required PPE before handling the chemical.

o Keep the container tightly closed when not in use.[3][7]

e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mists.[1][3]

» Use non-sparking tools to prevent ignition.[2]

e Ground all equipment to prevent static discharge.[4]

o Work in a well-ventilated area, preferably a chemical fume hood.[1][2][3]

Storage:

Store in a dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[1][2]

[3]

Protect from moisture as it reacts violently with water.[1][4][5]

Keep containers in a designated corrosives area.[1][7]

Incompatible with alcohols, metals, strong oxidizing agents, and strong alkalis.[1]

Emergency Procedures

In Case of Exposure:
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« Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth).
Seek immediate medical attention.[2][3][4]

o Skin Contact: Immediately remove all contaminated clothing.[2][4] Flush the affected skin
with large amounts of water for at least 15 minutes.[2][4] Seek immediate medical attention.

[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][3][4] Remove contact lenses if present
and easy to do.[2][3] Seek immediate medical attention.[3][4]

e Ingestion: Do NOT induce vomiting.[2][3][4] Rinse mouth with water.[2][3][4] Never give
anything by mouth to an unconscious person.[2][4] Call a poison control center or doctor
immediately.[2]

Disposal Plan
Waste Collection:

» All waste containing 3-Chloropropionyl chloride must be collected in suitable, closed, and
clearly labeled containers.

e Do not mix with other waste streams.[5]
Disposal Method:
» Dispose of contents and containers at an approved waste disposal plant.[1][5]

» Disposal can be carried out by a licensed chemical destruction facility, potentially through
controlled incineration with flue gas scrubbing.[2]

e Do not allow the chemical to enter drains or sewer systems.[2][7]

Visual Workflow Guides
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Caption: Safe handling workflow for 3-Chloropropionyl chloride.
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Caption: Emergency response plan for a 3-Chloropropionyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloropropionyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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